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Compound of Interest
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Cat. No.: B085429

For Researchers, Scientists, and Materials Science Professionals

This technical guide provides a comprehensive overview of the magnetic properties of nickel
tungstate (NiWOa) at low temperatures. It is intended for researchers and scientists working in
the fields of materials science, condensed matter physics, and solid-state chemistry. This
document synthesizes key findings on the magnetic ordering, anisotropy, and phase transitions
of NiWOa, supported by detailed experimental methodologies and quantitative data.

Core Magnetic Properties of Nickel Tungstate

Nickel tungstate exhibits a wolframite-type monoclinic crystal structure with the space group
P2/c. At ambient temperatures, it is paramagnetic. However, upon cooling, it undergoes a
phase transition to an antiferromagnetic (AFM) state. This transition is characterized by the
Néel temperature (Tn), below which the magnetic moments of the Ni2* ions align in an
antiparallel fashion.

The magnetic structure of NiWOa, as determined by neutron diffraction, is a collinear
antiferromagnetic arrangement. The magnetic unit cell is doubled along the a-axis compared to
the crystallographic unit cell. Within this structure, the magnetic moments of the Ni2* ions are
aligned ferromagnetically within chains along the c-axis, and these chains are coupled
antiferromagnetically to adjacent chains.[1][2]
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A key feature of the low-temperature magnetic behavior of NiWOa is its significant magnetic
anisotropy.[3] The magnetic easy axis is along the c-axis. When a sulfficiently strong magnetic
field is applied along this easy axis at temperatures below Tn, NiWOa undergoes a spin-flop
transition, a characteristic feature of anisotropic antiferromagnets.

Quantitative Magnetic Data

The following table summarizes the key quantitative magnetic properties of nickel tungstate at
low temperatures as reported in the literature.

Measurement

Property Value . Reference
Technique
Magnetic

Néel Temperature (Tn) 60-67 K Susceptibility, Neutron  [2][3]
Diffraction

Magnetic Moment of ) )

) ~2.1uB Neutron Diffraction

Ni2*+

Spin-Flop Transition ~17.5T (at low High-Field 3]

Field (Hsf) temperatures) Magnetization

Curie-Weiss Varies with crystal Magnetic

Temperature (8) orientation Susceptibility
Magnetic

Magnetic Easy Axis c-axis Susceptibility, High- [3]

Field Magnetization

Experimental Protocols

This section details the methodologies for the key experiments used to characterize the

magnetic properties of nickel tungstate at low temperatures.

Single Crystal Synthesis (Flux Method)

High-quality single crystals of NiWOa are essential for studying its anisotropic magnetic

properties. The flux method is a common technique for their synthesis.
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Procedure:

Precursor Preparation: Mix high-purity powders of NiO and WOs in a stoichiometric ratio.

Flux Selection: Use a suitable flux, such as a mixture of Na2WOa4 and WO3s, to dissolve the
precursors. The ratio of precursor to flux can vary but is typically in the range of 1:10 to 1:20
by weight.

Crucible and Sealing: Place the mixture in a platinum crucible. To prevent evaporation of the
flux at high temperatures, the crucible should be sealed, for example, by welding a platinum
lid.

Heating and Soaking: Heat the sealed crucible in a furnace to a temperature above the
melting point of the flux and the dissolution temperature of the precursors (e.g., 1200-1300
°C). Hold the crucible at this temperature for an extended period (e.g., 24-48 hours) to
ensure complete dissolution and homogenization.

Slow Cooling: Slowly cool the furnace to a temperature below the solidification point of
NiWOa but above the solidification point of the flux. A typical cooling rate is 1-5 °C/hour. This
slow cooling allows for the nucleation and growth of large single crystals.

Crystal Separation: Once cooled to room temperature, the crystals can be separated from
the solidified flux by dissolving the flux in a suitable solvent (e.g., hot water or a dilute acid).

Neutron Powder Diffraction

Neutron powder diffraction is a powerful technique to determine the crystal and magnetic

structure of materials.

Procedure:

Sample Preparation: A polycrystalline sample of NiWOa is finely ground to ensure random
orientation of the crystallites. The powder is then loaded into a sample holder, typically made
of a material with low neutron absorption, such as vanadium.

Instrument Setup: The experiment is performed on a high-resolution neutron powder
diffractometer. The incident neutron beam is monochromatized to a specific wavelength
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(e.g., 1.5-2.5A).

o Data Collection: Diffraction patterns are collected over a wide range of scattering angles
(20). To study the magnetic structure, data is collected at temperatures both above and
below the Néel temperature (e.g., from 2 K to 100 K at regular intervals).

o Rietveld Refinement: The collected diffraction data is analyzed using the Rietveld refinement
method with software like FullProf or GSAS.

o The crystal structure is first refined using the data collected in the paramagnetic state
(above Tn).

o Below Tn, magnetic Bragg peaks will appear in the diffraction pattern. The positions of
these peaks are used to determine the magnetic propagation vector.

o The magnetic structure is then modeled and refined against the low-temperature data to
determine the orientation and magnitude of the magnetic moments on the Ni?* ions.[4]

Magnetic Susceptibility Measurement

Magnetic susceptibility measurements are crucial for determining the Néel temperature and
understanding the magnetic anisotropy. These measurements are typically performed using a
Superconducting Quantum Interference Device (SQUID) magnetometer or a Vibrating Sample
Magnetometer (VSM).[5]

Procedure:

» Sample Mounting: A small, well-characterized single crystal of NiwWOa4 is mounted on a
sample holder. For anisotropic measurements, the crystal is oriented with a specific
crystallographic axis parallel to the applied magnetic field.

e Measurement Modes:

o Zero-Field-Cooled (ZFC): The sample is cooled from a temperature well above Tn to the
lowest measurement temperature (e.g., 2 K) in the absence of an external magnetic field.
A small DC magnetic field (e.g., 100 Oe) is then applied, and the magnetic moment is
measured as the sample is warmed.
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o Field-Cooled (FC): The sample is cooled from above Tn to the lowest temperature in the
presence of the same DC magnetic field used for the ZFC measurement. The magnetic
moment is then measured as the sample is warmed.

o Data Analysis: The magnetic susceptibility () is calculated by dividing the measured
magnetic moment by the applied magnetic field and the sample mass. The Néel temperature
is identified as the temperature at which the ZFC susceptibility shows a sharp peak or cusp.
The difference in susceptibility measured along different crystallographic axes reveals the
magnetic anisotropy.

Specific Heat Measurement

Specific heat measurements provide information about the magnetic phase transition and the
entropy change associated with it. A common instrument for this is the Physical Property
Measurement System (PPMS).

Procedure:

o Sample Preparation and Mounting: A small, flat sample with a known mass is attached to the
sample platform of the heat capacity puck using a thin layer of Apiezon N grease to ensure
good thermal contact.

o Addenda Measurement: The heat capacity of the sample platform and grease (the
"addenda") is measured separately before mounting the sample. This background
measurement is crucial for accurate results.

o Measurement Sequence: The measurement is performed using a relaxation method. A
known amount of heat is applied to the sample platform, and the temperature rise and
subsequent relaxation back to the base temperature are measured. This process is repeated
at various temperatures, especially around the Néel temperature.

o Data Analysis: The specific heat of the sample is determined by subtracting the addenda
heat capacity from the total measured heat capacity. The magnetic phase transition is
typically observed as a lambda-like anomaly in the specific heat versus temperature curve at
the Néel temperature.

Visualizations
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Crystal and Magnetic Structure of Nickel Tungstate
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Crystal and Magnetic Structure of NiWO4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Unveiling the Magnetic Secrets of Nickel Tungstate at
Low Temperatures: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085429#magnetic-properties-of-nickel-tungstate-at-
low-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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